Cas no 66186-21-8 (Sulfuric acid, dioctadecyl ester)

• Product Name: Sulfuric acid, dioctadecyl ester
• CAS No: 66186-21-8
• MF: C₃₆H₇₄O₄S
• MW: 603.035371303558
• CID: 388610
• PubChem ID: 12825035
• Update Time: 2025-04-19

Sulfuric acid, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, dioctadecyl ester
• dioctadecyl sulfate
• DTXSID00510811
• 66186-21-8
• SCHEMBL41458

• Inchi： 1S/C36H74O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-41(37,38)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： BNMHIKTUFBWOAM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 602.53078201g/mol
• Monoisotopic Mass: 602.53078201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.4
• Topological Polar Surface Area: 61Ų